Cas no 2549029-91-4 (N-[4-(4-{[5-(pyridin-4-yl)pyrimidin-2-yl]oxy}piperidine-1-carbonyl)phenyl]acetamide)

• Product Name: N-[4-(4-{[5-(pyridin-4-yl)pyrimidin-2-yl]oxy}piperidine-1-carbonyl)phenyl]acetamide
• CAS No: 2549029-91-4
• MF: C₂₃H₂₃N₅O₃
• MW: 417.460424661636
• CID: 5314858
• PubChem ID: 154583944
• Update Time: 2025-10-18

N-[4-(4-{[5-(pyridin-4-yl)pyrimidin-2-yl]oxy}piperidine-1-carbonyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[[4-[[5-(4-Pyridinyl)-2-pyrimidinyl]oxy]-1-piperidinyl]carbonyl]phenyl]acetamide
• AKOS040726527
• 2549029-91-4
• N-[4-(4-{[5-(pyridin-4-yl)pyrimidin-2-yl]oxy}piperidine-1-carbonyl)phenyl]acetamide
• F6761-2368

• Inchi： 1S/C23H23N5O3/c1-16(29)27-20-4-2-18(3-5-20)22(30)28-12-8-21(9-13-28)31-23-25-14-19(15-26-23)17-6-10-24-11-7-17/h2-7,10-11,14-15,21H,8-9,12-13H2,1H3,(H,27,29)
• InChI Key： OOQYJXWOGRBIIN-UHFFFAOYSA-N
• SMILES： O(C1N=CC(C2C=CN=CC=2)=CN=1)C1CCN(C(C2C=CC(=CC=2)NC(C)=O)=O)CC1

Computed Properties

• Exact Mass: 417.18008961g/mol
• Monoisotopic Mass: 417.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 97.3Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.78±0.70(Predicted)

Additional information on N-[4-(4-{[5-(pyridin-4-yl)pyrimidin-2-yl]oxy}piperidine-1-carbonyl)phenyl]acetamide

Comprehensive Overview of N-[4-(4-{[5-(pyridin-4-yl)pyrimidin-2-yl]oxy}piperidine-1-carbonyl)phenyl]acetamide (CAS No. 2549029-91-4)

N-[4-(4-{[5-(pyridin-4-yl)pyrimidin-2-yl]oxy}piperidine-1-carbonyl)phenyl]acetamide, with the CAS number 2549029-91-4, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a pyridine ring, a pyrimidine core, and a piperidine moiety, making it a promising candidate for drug discovery and development. Its intricate architecture enables interactions with various biological targets, particularly in the realm of kinase inhibition and signal transduction modulation.

The compound's molecular formula and structural complexity contribute to its potential applications in treating diseases such as cancer, inflammatory disorders, and metabolic syndromes. Researchers are particularly interested in its ability to selectively inhibit specific kinases, which are often overactive in pathological conditions. The presence of the acetamide group further enhances its pharmacokinetic properties, improving solubility and bioavailability—a critical factor in modern drug design.

In recent years, the demand for small-molecule inhibitors like N-[4-(4-{[5-(pyridin-4-yl)pyrimidin-2-yl]oxy}piperidine-1-carbonyl)phenyl]acetamide has surged, driven by advancements in precision medicine and personalized therapies. This compound aligns with the growing trend of targeting protein-protein interactions and allosteric binding sites, offering a novel approach to drug development. Its synthetic route and structure-activity relationship (SAR) have been extensively studied to optimize efficacy and minimize off-target effects.

From a chemical synthesis perspective, the compound's preparation involves multi-step organic reactions, including cross-coupling, amination, and acylation processes. These methods are widely discussed in academic and industrial settings, reflecting the compound's relevance in contemporary medicinal chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and confirm its structural integrity.

The rise of AI-driven drug discovery has further amplified interest in compounds like CAS No. 2549029-91-4. Computational models and machine learning algorithms are increasingly used to predict its binding affinities and optimize its scaffold for enhanced therapeutic outcomes. This synergy between wet-lab experiments and in silico simulations exemplifies the cutting-edge methodologies shaping modern pharmacology.

Environmental and regulatory considerations also play a pivotal role in the compound's development. Its biodegradability and toxicological profile are under scrutiny to ensure compliance with global safety standards. As sustainability becomes a priority in the pharmaceutical industry, researchers are exploring greener synthesis routes for N-[4-(4-{[5-(pyridin-4-yl)pyrimidin-2-yl]oxy}piperidine-1-carbonyl)phenyl]acetamide to reduce waste and energy consumption.

In summary, N-[4-(4-{[5-(pyridin-4-yl)pyrimidin-2-yl]oxy}piperidine-1-carbonyl)phenyl]acetamide (CAS No. 2549029-91-4) represents a compelling example of innovation in drug discovery. Its multifaceted applications, coupled with advancements in synthetic chemistry and computational biology, position it as a valuable asset in the quest for next-generation therapeutics. Ongoing research continues to unveil its full potential, making it a focal point for scientists and industry professionals alike.